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Human Health Risk Assessment Summary

Get Quote

Assessment Aspect

Key Findings & Status

Source & Date

Overall Conclusion

Genotoxicity

Metabolite Toxicity

Mitochondrial Toxicity

EPA Human Health
Benchmarks

Could not be finalized. Critical concerns identified; no
reference values established.

Unresolved. No conclusion on genotoxic potential; a
critical area of concern.

Unresolved. Clastogenic/aneugenic potential of
metabolite IN-H8612 cannot be excluded.

Confirmed. Identified as a potential mitochondrial
toxicant in vitro; merits further in vivo study.

Not listed. Not among pesticides with established
HHBPs in the 2021 database.

Detailed Experimental Insights

EFSA Peer
Review, 2016 [1]

EFSA Peer
Review, 2016 [1]

EFSA Peer
Review, 2016 [1]

Tox21 Program,
2018 [2]

US EPA, 2021 [3]

For researchers designing studies, here is a deeper look into the specific experimental data and identified

concerns.
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Mechanism of Action and Mitochondrial Toxicity

Picoxystrobin is a Quinone outside Inhibitor (Qol) that disrupts mitochondrial function by inhibiting the
cytochrome bcl complex in the electron transport chain [4]. This blockage halts ATP production and can

lead to cell death [4].

e Tox21 Tiered Testing: A high-throughput screen identified picoxystrobin among 622 compounds
that significantly decreased mitochondrial membrane potential (MMP) [2].

o Tertiary Assays: Follow-up tests on the 34 most active compounds confirmed picoxystrobin's
activity. It was flagged as one of four "not well-characterized" mitochondrial toxicants requiring
additional in vivo characterization [2].

This mechanism is visualized in the following pathway:
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Identified Data Gaps and Concerns

The EFSA peer review could not finalize the human health risk assessment due to several critical data gaps

[1]:
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e Genotoxic Potential: Studies were insufficient to rule out picoxystrobin's potential to cause genetic
damage.

e Toxicological Profile of Metabolites: More data is needed on the safety of breakdown products (IN-
H8612, IN-QDY62, IN-QDY63, IN-QDK50).

e Endocrine Disruption: Further studies are required to assess potential endocrine-disrupting
properties.

e Consumer Risk Assessment: Without defined reference values, a consumer risk assessment from
dietary exposure (e.g., via MRLSs) could not be performed.

Implications for Researchers

The existing data presents both cautions and opportunities for further research:

e Use with Caution: The unresolved genotoxicity and metabolite concerns indicate that picoxystrobin
should be handled as a potential health risk until more definitive safety data is available.

¢ Focus for Future Studies: The most critical need is for data that resolves the genotoxicity
concerns and characterizes the toxicity of its major environmental metabolites.

e Comparative Assessments: A full comparison with alternative fungicides is not yet possible from a
human health perspective due to these unresolved issues. Future comparative guides should
prioritize compounds with a more complete and favorable toxicological profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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